Cas no 1214331-28-8 (3,3'-Difluoro-5'-nitrobiphenyl)

• Product Name: 3,3'-Difluoro-5'-nitrobiphenyl
• CAS No: 1214331-28-8
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• CID: 4990349
• Update Time: 2025-07-17

3,3'-Difluoro-5'-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3,3'-difluoro-5'-nitrobiphenyl
• 3,3'-Difluoro-5'-nitrobiphenyl

• Inchi： 1S/C12H7F2NO2/c13-10-3-1-2-8(4-10)9-5-11(14)7-12(6-9)15(16)17/h1-7H
• InChI Key： IBKBHYYLXAUKOS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC=C(C=1)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8

Additional information on 3,3'-Difluoro-5'-nitrobiphenyl

Professional Introduction to Compound with CAS No. 1214331-28-8 and Product Name: 3,3'-Difluoro-5'-nitrobiphenyl

The compound with the CAS number 1214331-28-8 and the product name 3,3'-Difluoro-5'-nitrobiphenyl represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in various scientific domains. The presence of both fluorine and nitro substituents in its molecular framework imparts distinct reactivity and functionality, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of biphenyl derivatives as key intermediates in drug synthesis. The specific arrangement of fluorine and nitro groups in 3,3'-Difluoro-5'-nitrobiphenyl enhances its suitability for use in medicinal chemistry. The fluorine atoms contribute to metabolic stability and binding affinity, while the nitro group serves as a versatile handle for further chemical modifications. These attributes make this compound particularly interesting for designing novel therapeutic agents targeting a wide range of diseases.

One of the most compelling aspects of 3,3'-Difluoro-5'-nitrobiphenyl is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop compounds with enhanced pharmacological properties. For instance, studies have demonstrated its utility in creating inhibitors of enzyme targets involved in cancer metabolism. The electron-withdrawing nature of the nitro group facilitates precise tuning of reactivity, enabling chemists to construct complex molecular architectures with high fidelity.

Moreover, the incorporation of fluorine atoms into pharmaceutical candidates has been shown to improve their pharmacokinetic profiles. In particular, fluorinated biphenyls exhibit improved bioavailability and resistance to enzymatic degradation. This has led to increased interest in 3,3'-Difluoro-5'-nitrobiphenyl as a building block for next-generation drugs. Recent publications highlight its application in designing small-molecule probes for studying protein-protein interactions, which are critical for understanding disease mechanisms at a molecular level.

The versatility of 3,3'-Difluoro-5'-nitrobiphenyl extends beyond pharmaceutical applications. Its unique electronic properties make it an attractive candidate for materials science research. For example, researchers have explored its potential as an intermediate in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The combination of fluorine and nitro groups allows for fine-tuning of electronic characteristics, which is essential for developing advanced optoelectronic devices.

From a synthetic chemistry perspective, 3,3'-Difluoro-5'-nitrobiphenyl offers a rich platform for exploring new reaction pathways and methodologies. The presence of both functional groups provides multiple opportunities for cross-coupling reactions, oxidation-reduction processes, and other transformations that are pivotal in modern drug discovery. Recent advances in transition-metal catalysis have further expanded the synthetic possibilities of this compound, enabling more efficient and scalable production methods.

In conclusion, 3,3'-Difluoro-5'-nitrobiphenyl (CAS No. 1214331-28-8) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and functional attributes make it an invaluable tool for researchers working on pharmaceuticals, materials science, and synthetic chemistry. As our understanding of its properties continues to evolve, we can expect to see even more innovative applications emerge from this versatile molecule.